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Compound of Interest

Compound Name: Nms-P715

Cat. No.: B15605276 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
NMS-P715 is a potent and selective, ATP-competitive inhibitor of Monopolar Spindle 1 (MPS1)

kinase, a crucial regulator of the spindle assembly checkpoint (SAC).[1][2] Its role in mitotic

regulation makes it a compound of interest for cancer research.[2][3][4] Proper preparation of a

stock solution is the first critical step for ensuring reproducible and reliable experimental results.

This document provides detailed protocols for the preparation, storage, and handling of NMS-
P715 stock solutions.

Physicochemical Properties
A summary of the key quantitative data for NMS-P715 is presented below.
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Property Value Source(s)

Molecular Formula C₃₅H₃₉F₃N₈O₃ [1][5]

Molecular Weight 676.73 g/mol [1][6]

Appearance White to off-white solid powder [6]

Purity ≥95% - ≥98% (by HPLC) [5][6][7]

Solubility (in DMSO)
≥ 2 mg/mL (2.96 mM)[1][8], up

to 10 mg/mL[6]
[1][6][8]

Powder Storage -20°C (long-term) [1][5][8]

Stock Solution Storage -20°C or -80°C (aliquoted) [1][6][9]

Experimental Protocols
Materials and Equipment

NMS-P715 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Sterile pipette tips

Vortex mixer

(Optional) Sonicator water bath

Protocol for Preparing a 10 mM NMS-P715 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO, a commonly used

concentration for in vitro studies.
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2.1. Calculation of Mass

To prepare a stock solution of a specific volume and concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example for 1 mL of 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 676.73 g/mol / 1000

Mass (mg) = 6.77 mg

2.2. Step-by-Step Procedure

Preparation: Allow the vial of NMS-P715 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully and accurately weigh the calculated mass (e.g., 6.77 mg) of the NMS-P715 powder

into the tube.

Dissolution: Add the calculated volume of DMSO (e.g., 1 mL for a 10 mM solution from 6.77

mg) to the microcentrifuge tube containing the powder.

Mixing: Close the tube tightly and vortex thoroughly for 2-3 minutes until the powder is

completely dissolved. Visually inspect the solution against a light source to ensure no

particulates are visible.

Sonication (If Necessary): If the compound does not fully dissolve, sonicate the solution in a

water bath for 5-10 minutes.[1][8][10]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, clearly labeled

microcentrifuge tubes.[9][11]

Labeling: Clearly label each aliquot with the compound name (NMS-P715), concentration (10

mM), solvent (DMSO), and the date of preparation.
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Storage: Store the aliquots in a light-protected box at -20°C or -80°C.[1][8] Stock solutions in

DMSO are stable for at least 3-6 months at -20°C.[6][9] For longer-term storage (up to 1-2

years), -80°C is recommended.[1][8]

Guidelines for Use in Cell-Based Assays
Working Dilutions: Prepare working dilutions from the stock solution. It is best practice to first

make intermediate dilutions in DMSO before the final dilution into aqueous cell culture

medium.[12] This minimizes the risk of the compound precipitating out of solution.

Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should be kept as low as possible, typically below 0.5%, as higher concentrations can be

toxic to cells.[10][13][14]

Vehicle Control: Always include a vehicle control in your experiments, which consists of cells

treated with the same final concentration of DMSO as the experimental samples.[13]

Visualized Workflow and Signaling Pathway
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Caption: Workflow for preparing a 10 mM NMS-P715 stock solution.
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Caption: Simplified signaling pathway of NMS-P715 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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